Cas no 898657-23-3 (4-(cyclopropylsulfamoyl)-N-(2,5-dimethoxyphenyl)benzamide)

• Product Name: 4-(cyclopropylsulfamoyl)-N-(2,5-dimethoxyphenyl)benzamide
• CAS No: 898657-23-3
• MF: C₁₈H₂₀N₂O₅S
• MW: 376.426803588867
• CID: 6368259
• PubChem ID: 9179303
• Update Time: 2025-08-04

4-(cyclopropylsulfamoyl)-N-(2,5-dimethoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopropylsulfamoyl)-N-(2,5-dimethoxyphenyl)benzamide
• 4-(N-cyclopropylsulfamoyl)-N-(2,5-dimethoxyphenyl)benzamide
• 898657-23-3
• VU0608156-1
• F3266-0274
• AKOS002307998
• AB00791147-01
• Z87552413

• Inchi： 1S/C18H20N2O5S/c1-24-14-7-10-17(25-2)16(11-14)19-18(21)12-3-8-15(9-4-12)26(22,23)20-13-5-6-13/h3-4,7-11,13,20H,5-6H2,1-2H3,(H,19,21)
• InChI Key： MYTVZEVQWJCAQV-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=CC=C1OC)(=O)C1=CC=C(S(NC2CC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 376.10929292g/mol
• Monoisotopic Mass: 376.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 102Ų

Additional information on 4-(cyclopropylsulfamoyl)-N-(2,5-dimethoxyphenyl)benzamide

4-(Cyclopropylsulfamoyl)-N-(2,5-Dimethoxyphenyl)Benzamide: A Comprehensive Overview

4-(Cyclopropylsulfamoyl)-N-(2,5-Dimethoxyphenyl)Benzamide (CAS No. 898657-23-3) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, agrochemicals, and advanced materials. The molecule combines a benzamide backbone with a cyclopropylsulfamoyl group and a 2,5-dimethoxyphenyl substituent, creating a versatile platform for further chemical modifications and functionalizations.

The synthesis of 4-(Cyclopropylsulfamoyl)-N-(2,5-Dimethoxyphenyl)Benzamide involves a series of carefully designed multi-step reactions. Recent advancements in asymmetric catalysis and green chemistry have enabled more efficient and environmentally friendly methods for its production. Researchers have explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the reaction conditions, significantly improving the yield and purity of the final product. These developments underscore the compound's importance in modern chemical research.

One of the most intriguing aspects of 4-(Cyclopropylsulfamoyl)-N-(2,5-Dimethoxyphenyl)Benzamide is its ability to act as a versatile building block in medicinal chemistry. The presence of the cyclopropyl group introduces unique strain-induced reactivity, making it an attractive candidate for designing bioactive molecules. Recent studies have demonstrated its potential as a lead compound in anti-cancer drug discovery, where it exhibits selective cytotoxicity against various cancer cell lines. Additionally, its methoxy-substituted phenyl group enhances solubility and bioavailability, further enhancing its suitability for pharmaceutical applications.

In the realm of agrochemicals, 4-(Cyclopropylsulfamoyl)-N-(2,5-Dimethoxyphenyl)Benzamide has shown promise as a component in next-generation pesticides. Its ability to inhibit key enzymes involved in pest metabolism has been validated through extensive in vitro and in vivo assays. Moreover, the compound's stability under varying environmental conditions makes it an ideal candidate for sustainable agricultural practices.

From a materials science perspective, 4-(Cyclopropylsulfamoyl)-N-(2,5-Dimethoxyphenyl)Benzamide has been investigated for its role in the development of advanced polymers and coatings. Its rigid aromatic structure contributes to enhanced mechanical properties, while the sulfamoyl group imparts desirable surface functionalities. Recent research highlights its potential as a precursor for high-performance thermoplastics used in aerospace and automotive industries.

The environmental impact of 4-(Cyclopropylsulfamoyl)-N-(2,5-Dimethoxyphenyl)Benzamide has also been a focal point of recent studies. Researchers have evaluated its biodegradability under simulated environmental conditions and found that it undergoes rapid microbial degradation under aerobic conditions. This finding is crucial for ensuring the compound's eco-friendly application across various industries.

In conclusion, 4-(Cyclopropylsulfamoyl)-N-(2,5-Dimethoxyphenyl)Benzamide (CAS No. 898657-23-3) stands out as a multifaceted compound with vast opportunities for innovation across diverse scientific domains. Its unique chemical structure, combined with cutting-edge synthetic methodologies and promising biological profiles, positions it as a key player in future advancements in chemistry and materials science.